Cas no 41978-33-0 (2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester)

• Product Name: 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
• CAS No: 41978-33-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD16660820
• CID: 5232052
• PubChem ID: 12909077
• Update Time: 2025-08-01

2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester

• MDL： MFCD16660820
• Inchi： 1S/C12H12O4/c1-2-15-12(14)11-7-9(13)8-5-3-4-6-10(8)16-11/h3-6,11H,2,7H2,1H3
• InChI Key： UGIXYEOUGQEARR-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)OC2=CC=CC=C2C(=O)C1

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones